Cas no 1262412-83-8 (3-(2-Fluorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(2-Fluorophenyl)-1,2,4-oxadiazole
• CAS No: 1262412-83-8
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• CID: 3042710
• PubChem ID: 21710596
• Update Time: 2025-06-08

3-(2-Fluorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)-1,2,4-oxadiazole
• AKOS005258805
• MFCD16875565
• BS-27157
• CS-0210801
• 1262412-83-8
• G65005

• MDL： MFCD16875565
• Inchi： 1S/C8H5FN2O/c9-7-4-2-1-3-6(7)8-10-5-12-11-8/h1-5H
• InChI Key： JKTBRZWKBUBMQT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NOC=N1

Computed Properties

• Exact Mass: 164.03859095g/mol
• Monoisotopic Mass: 164.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(2-Fluorophenyl)-1,2,4-oxadiazole

Research Brief on 3-(2-Fluorophenyl)-1,2,4-oxadiazole (CAS: 1262412-83-8) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of 3-(2-Fluorophenyl)-1,2,4-oxadiazole (CAS: 1262412-83-8) as a versatile scaffold in medicinal chemistry and drug discovery. This heterocyclic compound, characterized by its 1,2,4-oxadiazole core and fluorophenyl substitution, has demonstrated significant potential in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The unique electronic properties imparted by the fluorine atom at the ortho position of the phenyl ring contribute to enhanced metabolic stability and improved pharmacokinetic profiles, making this compound a valuable building block for pharmaceutical development.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-(2-Fluorophenyl)-1,2,4-oxadiazole derivatives as potent and selective GABA_A receptor modulators. The research team employed structure-activity relationship (SAR) analysis to optimize the substitution pattern, leading to compounds with nanomolar affinity for α2/α3 subunit-containing GABA_A receptors. Molecular docking studies revealed that the fluorophenyl moiety plays a crucial role in hydrophobic interactions with key residues in the benzodiazepine binding site, while the oxadiazole ring participates in hydrogen bonding with Thr142 and Tyr209.

In the field of anti-inflammatory drug development, a recent patent application (WO2023051234) disclosed novel 3-(2-Fluorophenyl)-1,2,4-oxadiazole derivatives as inhibitors of NLRP3 inflammasome activation. The lead compound from this series, containing a sulfonamide group at the 5-position of the oxadiazole ring, showed remarkable efficacy in reducing IL-1β production in both in vitro and in vivo models of inflammation. The presence of the fluorine atom was found to be critical for maintaining compound stability in hepatic microsomes, with the 2-fluorophenyl derivative exhibiting superior metabolic stability compared to its non-fluorinated counterpart.

Advancements in synthetic methodologies for 3-(2-Fluorophenyl)-1,2,4-oxadiazole have also been reported. A 2024 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis route that significantly improves the safety profile and yield of this intermediate. The new protocol employs a copper-catalyzed cyclization of amidoximes with 2-fluorobenzoyl chloride derivatives under mild conditions, achieving >85% yield with excellent purity (>99%). This technological improvement addresses previous challenges associated with batch processing of potentially explosive intermediates in the traditional synthesis of 1,2,4-oxadiazoles.

The pharmacokinetic properties of 3-(2-Fluorophenyl)-1,2,4-oxadiazole-containing drug candidates have been the subject of recent investigations. A comparative study published in Drug Metabolism and Disposition evaluated the metabolic fate of several fluorinated oxadiazole derivatives across different species. The 2-fluorophenyl substitution was found to significantly reduce oxidative metabolism at the phenyl ring, leading to improved oral bioavailability (F = 78% in rats) compared to non-fluorinated analogs. Mass spectrometry studies identified the major metabolic pathways as glucuronidation of the oxadiazole nitrogen and oxidative cleavage of the oxadiazole ring, with minimal defluorination observed.

Emerging applications in radiopharmaceuticals have expanded the utility of 3-(2-Fluorophenyl)-1,2,4-oxadiazole derivatives. Researchers at several academic medical centers are exploring ¹⁸F-labeled versions of this scaffold for positron emission tomography (PET) imaging of neuroinflammation. The fluorine-18 atom can be conveniently introduced either by nucleophilic aromatic substitution of a nitro precursor or through late-stage isotopic exchange, taking advantage of the electron-withdrawing effect of the adjacent oxadiazole ring. Preliminary PET studies in non-human primates have shown promising brain uptake and specific binding to activated microglia.

In conclusion, 3-(2-Fluorophenyl)-1,2,4-oxadiazole (CAS: 1262412-83-8) continues to demonstrate significant value across multiple therapeutic areas and technological applications in pharmaceutical sciences. Recent studies have not only expanded our understanding of its structure-activity relationships but also developed more efficient synthetic routes and uncovered novel biological activities. The compound's unique combination of metabolic stability, synthetic accessibility, and versatile pharmacological properties ensures its continued relevance in drug discovery programs targeting CNS disorders, inflammatory diseases, and diagnostic imaging applications.